Cas no 2228224-27-7 (2-(4-bromo-5-methoxythiophen-2-yl)-2-oxoacetic acid)
2-(4-bromo-5-methoxythiophen-2-yl)-2-oxoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-bromo-5-methoxythiophen-2-yl)-2-oxoacetic acid
- 2228224-27-7
- EN300-1921031
-
- Inchi: 1S/C7H5BrO4S/c1-12-7-3(8)2-4(13-7)5(9)6(10)11/h2H,1H3,(H,10,11)
- InChI Key: CTTYOSWKABQJSJ-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(C(=O)O)=O)SC=1OC
Computed Properties
- Exact Mass: 263.90919g/mol
- Monoisotopic Mass: 263.90919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 91.8Ų
2-(4-bromo-5-methoxythiophen-2-yl)-2-oxoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1921031-0.05g |
2-(4-bromo-5-methoxythiophen-2-yl)-2-oxoacetic acid |
2228224-27-7 | 0.05g |
$647.0 | 2023-09-17 | ||
| Enamine | EN300-1921031-0.1g |
2-(4-bromo-5-methoxythiophen-2-yl)-2-oxoacetic acid |
2228224-27-7 | 0.1g |
$678.0 | 2023-09-17 | ||
| Enamine | EN300-1921031-0.25g |
2-(4-bromo-5-methoxythiophen-2-yl)-2-oxoacetic acid |
2228224-27-7 | 0.25g |
$708.0 | 2023-09-17 | ||
| Enamine | EN300-1921031-0.5g |
2-(4-bromo-5-methoxythiophen-2-yl)-2-oxoacetic acid |
2228224-27-7 | 0.5g |
$739.0 | 2023-09-17 | ||
| Enamine | EN300-1921031-1.0g |
2-(4-bromo-5-methoxythiophen-2-yl)-2-oxoacetic acid |
2228224-27-7 | 1g |
$1299.0 | 2023-06-01 | ||
| Enamine | EN300-1921031-2.5g |
2-(4-bromo-5-methoxythiophen-2-yl)-2-oxoacetic acid |
2228224-27-7 | 2.5g |
$1509.0 | 2023-09-17 | ||
| Enamine | EN300-1921031-5.0g |
2-(4-bromo-5-methoxythiophen-2-yl)-2-oxoacetic acid |
2228224-27-7 | 5g |
$3770.0 | 2023-06-01 | ||
| Enamine | EN300-1921031-10.0g |
2-(4-bromo-5-methoxythiophen-2-yl)-2-oxoacetic acid |
2228224-27-7 | 10g |
$5590.0 | 2023-06-01 | ||
| Enamine | EN300-1921031-1g |
2-(4-bromo-5-methoxythiophen-2-yl)-2-oxoacetic acid |
2228224-27-7 | 1g |
$770.0 | 2023-09-17 | ||
| Enamine | EN300-1921031-5g |
2-(4-bromo-5-methoxythiophen-2-yl)-2-oxoacetic acid |
2228224-27-7 | 5g |
$2235.0 | 2023-09-17 |
2-(4-bromo-5-methoxythiophen-2-yl)-2-oxoacetic acid Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 2-(4-bromo-5-methoxythiophen-2-yl)-2-oxoacetic acid
Introduction to 2-(4-bromo-5-methoxythiophen-2-yl)-2-oxoacetic acid (CAS No. 2228224-27-7)
2-(4-bromo-5-methoxythiophen-2-yl)-2-oxoacetic acid (CAS No. 2228224-27-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bromine and methoxy substituents on a thiophene ring, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.
The chemical structure of 2-(4-bromo-5-methoxythiophen-2-yl)-2-oxoacetic acid is defined by its core thiophene ring, which is a five-membered heterocyclic compound containing one sulfur atom. The presence of the bromine atom at the 4-position and the methoxy group at the 5-position imparts specific electronic and steric properties to the molecule, influencing its reactivity and biological activity. The carboxylic acid group at the 2-position further enhances its potential for forming hydrogen bonds and participating in various chemical reactions.
Recent studies have highlighted the potential of 2-(4-bromo-5-methoxythiophen-2-yl)-2-oxoacetic acid in several therapeutic areas. One notable application is its use as an intermediate in the synthesis of novel pharmaceuticals. The bromine substituent can be readily functionalized through various chemical transformations, such as Suzuki coupling reactions, to introduce a wide range of functional groups. This flexibility makes it an attractive starting material for the development of new drugs with diverse biological activities.
In addition to its role as a synthetic intermediate, 2-(4-bromo-5-methoxythiophen-2-yl)-2-oxoacetic acid has shown promising activity in preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit inhibitory effects on certain kinases, which are key targets in cancer therapy. The ability to modulate these enzymes could lead to the development of new therapeutic agents for treating cancers and other diseases.
The methoxy group on the thiophene ring plays a crucial role in enhancing the lipophilicity and bioavailability of 2-(4-bromo-5-methoxythiophen-2-yl)-2-oxoacetic acid. This property is particularly important for optimizing drug delivery and ensuring that the compound can effectively reach its target site within the body. Furthermore, the carboxylic acid group contributes to the compound's solubility and stability, making it suitable for formulation into various dosage forms.
The synthesis of 2-(4-bromo-5-methoxythiophen-2-yl)-2-oxoacetic acid typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the reaction of 4-bromo-5-methoxythiophene with an appropriate electrophile followed by oxidation to form the carboxylic acid. Advances in synthetic methodologies have led to more efficient and environmentally friendly approaches, reducing waste and improving overall process sustainability.
In terms of safety and handling, it is important to note that while 2-(4-bromo-5-methoxythiophen-2-yl)-2-oxoacetic acid is not classified as a hazardous substance, standard laboratory practices should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn, and appropriate storage conditions should be maintained to ensure stability and prevent degradation.
The future prospects for 2-(4-bromo-5-methoxythiophen-2-yl)-2-oxoacetic acid are promising. Ongoing research continues to explore its potential applications in drug discovery and development, with a focus on optimizing its pharmacological properties and expanding its therapeutic scope. As new insights emerge from preclinical studies, this compound is expected to play a significant role in advancing medical treatments for various conditions.
2228224-27-7 (2-(4-bromo-5-methoxythiophen-2-yl)-2-oxoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)